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Compound of Interest

Compound Name: Pinobanksin 5-methyl ether

Cat. No.: B3418090 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount to groundbreaking work. This guide provides essential, immediate safety and

logistical information for the handling of Pinobanksin 5-methyl ether, a flavonoid compound

isolated from Georgian Propolises with known anti-helicobacter activity.[1][2] By adhering to

these procedural, step-by-step instructions, you can minimize risk and maintain a secure

research environment.

Essential Safety and Handling Information
While a complete hazard profile for Pinobanksin 5-methyl ether is not fully established, it is

crucial to treat this and all laboratory chemicals as potentially hazardous.[3] The following table

summarizes key safety and physical data.
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Parameter Value Notes and Citations

Chemical Name Pinobanksin 5-methyl ether A flavonoid compound.[4]

CAS Number 119309-36-3 [5]

Molecular Formula C₁₆H₁₄O₅ [4]

Molecular Weight 286.28 g/mol [1][4]

Appearance
White chemical powder

(presumed)

Based on the appearance of

similar compounds.[6]

Primary Hazards

No specific data available.

Handle with caution as with all

fine chemical powders.

[5]

Occupational Exposure Limit

(OEL)

Not established. A

conservative approach is

recommended.

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place at <

-15°C.[4][5]

Keep away from incompatible

materials.[5]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

[7]

Personal Protective Equipment (PPE): Your First Line of
Defense
A comprehensive PPE strategy is critical to minimize exposure when handling Pinobanksin 5-
methyl ether. The following personal protective equipment is mandatory:

Eye Protection: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or

NIOSH (US) standards are essential to prevent eye contact.[5] For tasks with a higher risk of

splashing, a face shield should be worn in addition to goggles.[8]
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Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn.[8][9]

Gloves must be inspected for integrity before each use and changed frequently.[5][9] After

handling, wash hands thoroughly.[5]

Respiratory Protection: To minimize inhalation of the powder, work should be conducted in a

chemical fume hood or a ventilated enclosure.[8][9] If exposure limits are exceeded or if

irritation is experienced, a full-face respirator should be used.[5]

Protective Clothing: A lab coat or chemical-resistant apron should be worn to protect the

skin.[8] Clothing should provide full coverage, and open-toed shoes are not permitted in the

laboratory.[8][10]

Operational Plan: A Step-by-Step Guide for Safe
Handling
Adherence to a strict operational protocol is crucial for minimizing risk during the handling of

Pinobanksin 5-methyl ether.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a designated, well-ventilated, cool, and dry area, away from

incompatible materials.[5] Storage at temperatures below -15°C is recommended.[4]

2. Preparation and Weighing:

All handling of the powder should be performed within a chemical fume hood or a glove box

to prevent inhalation.[8][9]

When weighing, use a containment balance or perform the task within a ventilated enclosure

to minimize the dispersion of dust.[8]

3. Dissolution:

Slowly add the solid Pinobanksin 5-methyl ether to the chosen solvent to avoid splashing.

[7][8]
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Ensure the vessel is appropriately sized and capped or covered during dissolution to prevent

the release of vapors.

4. Experimental Use:

Conduct all experimental procedures involving Pinobanksin 5-methyl ether within a fume

hood.

Keep all containers closed when not in use.

5. Post-Handling:

Thoroughly decontaminate all surfaces, glassware, and equipment after use.

Wash hands and any exposed skin with soap and water immediately after handling.[8]

Disposal Plan: Ensuring a Safe and Compliant Waste
Stream
Proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility.

Contaminated Materials: All disposable PPE (gloves, etc.), absorbent materials from spills,

and any other contaminated items should be collected in a clearly labeled, sealed container

for hazardous waste.

Unused Product and Solutions: Unused Pinobanksin 5-methyl ether and its solutions

should be disposed of as hazardous chemical waste in accordance with local, state, and

federal regulations. Do not dispose of down the drain.[3]

Empty Containers: Rinse empty containers thoroughly with an appropriate solvent. The

rinsate should be collected and disposed of as hazardous waste.

Emergency Procedures: Be Prepared
In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Skin Contact: Immediately wash the affected area with plenty of soap and water.[5] Remove

contaminated clothing.[5]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[5] Seek medical attention.

Inhalation: Move the individual to fresh air.[5] If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Rinse the mouth with water.[5] Do not induce vomiting.[5] Seek immediate medical

attention.

Spills: For small spills, wear appropriate PPE and cover the spill with an absorbent, non-

combustible material.[8] Collect the material into a sealed container for hazardous waste

disposal.[8] For large spills, evacuate the area and contact your institution's emergency

response team.[8]

Workflow for Safe Handling of Pinobanksin 5-methyl
ether
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Caption: Workflow for the safe handling of Pinobanksin 5-methyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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